2-[(4-chlorophenyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone O-isopropyloxime

• IUPAC Name: (E)-2-(4-chlorophenyl)sulfanyl-1-(6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-N-propan-2-yloxyethanimine
• InChI: InChI=1S/C16H17ClN4OS2/c1-10(2)22-20-14(8-23-13-6-4-12(17)5-7-13)15-11(3)21-16(24-15)18-9-19-21/h4-7,9-10H,8H2,1-3H3/b20-14+
• InChI Key: BOYNQVNJTZLULE-XSFVSMFZSA-N
• Canonical SMILES: CC1=C(SC2=NC=NN12)C(=NOC(C)C)CSC3=CC=C(C=C3)Cl
• Isomeric SMILES: CC1=C(SC2=NC=NN12)/C(=N/OC(C)C)/CSC3=CC=C(C=C3)Cl
• Molecular Formula: C16H17ClN4OS2
• Molecular Weight: 380.9 g/mol

Description

Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Antituberculosis and Cytotoxicity Studies

• Synthesis of 3-heteroarylthioquinoline derivatives has been explored for their in vitro activity against Mycobacterium tuberculosis H37Rv and cytotoxic effects against mouse fibroblasts (NIH 3T3), indicating potential applications in antituberculosis research and cytotoxicity evaluation Selvam Chitra et al., 2011.

Antimicrobial Agents

• Thiazolo-Pyrimidine Analogues were synthesized and subjected to antimicrobial activities testing, revealing potential as broad-spectrum antibacterial and antifungal agents U. K. Bhadraiah et al., 2020.
• Synthesis of formazans from Mannich base of similar compounds demonstrated antimicrobial activity against pathogenic bacterial and fungal strains, indicating their potential in developing new antimicrobial agents P. Sah et al., 2014.

Antiviral Activity

• Research on Pyrazolo[1,5-a]pyrimidine and Imidazo[1,2-a]pyrimidine derivatives containing thioether and aryl moieties highlighted the synthesis and antiviral activity evaluation, suggesting potential applications in antiviral drug development Gang Li et al., 2012.

Water Decontamination

• A study on One-Pot Synthesis of Some New s-Triazole Derivatives explored their potential application for water decontamination, demonstrating the removal effectiveness for metal ions and inorganic anions from aqueous solutions Z. A. Hozien et al., 2021.

Mechanism of Action

The mechanism of action, or how this compound interacts with other substances or systems, is not specified in the search results.

Future Directions

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